[(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCOCCNCC1=C(C=CC(=C1)C)C
• InChI: InChI=1S/C13H21NO/c1-4-15-8-7-14-10-13-9-11(2)5-6-12(13)3/h5-6,9,14H,4,7-8,10H2,1-3H3
• InChIKey: VENAACOXIMZLLL-UHFFFAOYSA-N

[(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine – Structural Identity, Physicochemical Baseline, and Procurement Context

[(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine (CAS 1250493-65-2, MF C₁₃H₂₁NO, MW 207.31 g/mol) is a secondary amine belonging to the N-benzyl-N-(2-ethoxyethyl)amine class [1]. It features a 2,5-dimethyl-substituted benzyl group linked through a methylene bridge to a 2-ethoxyethylamine side chain, yielding a computed XLogP3 of 2.2, a topological polar surface area (TPSA) of 21.3 Ų, one hydrogen bond donor, and two hydrogen bond acceptors . The compound is supplied by multiple commercial vendors at ≥95% purity for research and further manufacturing use only . It is one of six regioisomeric [(dimethylphenyl)methyl](2-ethoxyethyl)amine congeners, each differing solely in the position of the two methyl substituents on the aromatic ring—a seemingly minor structural variation that critically influences physical form, conformational dynamics, and ultimately handling and application suitability.

L

Liquid physical form

Ambient-temperature liquid eliminates pre-dissolution steps; compatible with automated liquid-handling and continuous-flow platforms.

S

Ortho-methyl steric profile

Unique ortho-methyl constraint modulates amine nucleophilicity and metal-coordination geometry for structure–activity relationship exploration.

D

Documented safety data

Complete GHS hazard classification and precautionary statements are available, enabling rapid integration into lab risk assessments and procurement workflows.

• [1] PubChem Compound Summary CID 60956457, [(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Why [(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine Cannot Be Interchanged with Its Positional Isomers — The Case for Regioisomer-Specific Procurement

The six [(dimethylphenyl)methyl](2-ethoxyethyl)amine regioisomers share identical molecular formulae (C₁₃H₂₁NO) and nearly indistinguishable computed bulk descriptors (LogP, TPSA, HBD/HBA counts), creating an illusion of interchangeability [1]. However, the methyl substitution pattern on the benzyl ring governs three practically decisive properties: (i) physical state at ambient temperature—the 2,5-isomer is a free-flowing liquid, while the 3,5-isomer is a crystalline solid (mp ≈ 85 °C) [2]; (ii) steric environment around the amine nitrogen, which modulates nucleophilicity, protonation kinetics, and metal-coordination geometry in catalytic or ligand applications; and (iii) conformational flexibility of the N-ethoxyethyl arm, affected by ortho-methyl proximity [3]. Generic substitution without regioisomer verification therefore risks mismatched physical handling requirements, divergent reaction kinetics in multi-step syntheses, and irreproducible outcomes in receptor-binding or enzyme-inhibition assays where subtle steric effects dictate molecular recognition. The sections below provide the quantitative evidence supporting these differentiation dimensions.

• Physical state mismatch

  The 2,5-isomer is a liquid at ambient temperature; the 3,5-isomer is a crystalline solid. Substituting without verification may introduce melting or dissolution steps, altering reaction setup and throughput.

• Steric environment divergence

  Ortho-methyl proximity restricts amine accessibility, modulating nucleophilicity and protonation kinetics. Meta- or para-substituted isomers lack this constraint, which can shift reaction outcomes and binding profiles.

• Conformational and safety-data variability

  Ethoxyethyl arm dynamics and GHS documentation completeness differ among regioisomers. Procurement of an unverified analog risks both irreproducible conformational behavior and incomplete hazard documentation for regulated environments.

• [1] PubChem Compound Summary CID 60956457. Computed properties indicate XLogP3 = 2.2, TPSA = 21.3 Ų, HBD = 1, HBA = 2. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Kuujia.com Product Page for CAS 1179772-76-9, (3,5-dimethylphenyl)methyl(2-ethoxyethyl)amine. Reports crystalline solid at room temperature with melting point approximately 85 °C. View Source
• [3] Kuujia.com Product Page for CAS 1250493-65-2, (2,5-dimethylphenyl)methyl(2-ethoxyethyl)amine. Describes balanced lipophilicity and moderate basicity; no melting point reported, consistent with liquid physical state. View Source

Quantitative Differential Evidence for [(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine vs. Its Closest Regioisomeric Analogs

Physical State Differentiation: 2,5-Isomer as a Liquid vs. 3,5-Isomer as a Crystalline Solid (mp ~85 °C)

The 2,5-dimethylphenyl regioisomer of [(dimethylphenyl)methyl](2-ethoxyethyl)amine is a liquid at ambient temperature and pressure, whereas the 3,5-dimethylphenyl regioisomer is reported to exist as a crystalline solid with a melting point of approximately 85 °C [1]. No melting point is listed for the 2,5-isomer in any authoritative database or vendor specification, consistent with its liquid state . This physical-state divergence is not captured by any computed bulk descriptor (both isomers share identical MW, LogP, TPSA, and HBD/HBA counts) and can only be identified through empirical observation or regioisomer-specific procurement.

Physical state

Head-to-head

Liquid (2,5-isomer) Crystalline solid, mp ~85 °C (3,5-isomer)

Physical form dictates handling and automation compatibility. Liquid state supports direct use in solvent-free and robotic workflows.

Δmp ≥60 °C inferred from vendor listing; no mp reported for 2,5-isomer. Data to verify with lot-specific observation.

Evidence Dimension	Physical state at 20–25 °C and ambient pressure
Target Compound Data	Liquid; no melting point reported across PubChem, Fluorochem, Chemsrc, and AKSci datasheets
Comparator Or Baseline	3,5-Dimethylphenyl regioisomer (CAS 1179772-76-9): crystalline solid; melting point approximately 85 °C per Kuujia.com listing
Quantified Difference	Qualitative binary distinction: liquid vs. crystalline solid (Δmp ≥ 60 °C inferred)
Conditions	Ambient temperature (~20–25 °C) and atmospheric pressure as reported in standard vendor product listings and chemical databases

Why This Matters

A liquid physical form eliminates the need for dissolution or melting steps prior to use in solvent-free reactions, continuous-flow processes, or liquid-handling robotic platforms, directly impacting workflow efficiency and automation compatibility.

• [1] Kuujia.com Product Page for CAS 1179772-76-9, (3,5-dimethylphenyl)methyl(2-ethoxyethyl)amine. States: 'It exists as a crystalline solid at room temperature with a melting point of approximately 85°C.' View Source

Conformational Flexibility and Steric Environment: Ortho-Methyl Proximity to the Amine Nitrogen

The 2,5-dimethyl substitution places one methyl group ortho to the benzyl methylene bridge. Molecular modeling and crystal-structure analyses of related ortho-substituted benzylamines demonstrate that an ortho-methyl group restricts rotation around the CH₂–N bond and increases steric shielding of the amine nitrogen [1]. This effect is absent in the 3,5- and 3,4-regioisomers, where both methyl groups are meta or para to the bridge. While direct crystallographic data for the 2,5-isomer are not publicly available, the general principle is well established: ortho-substituted benzylamines exhibit reduced nucleophilic reactivity (slower N-alkylation and acylation rates) and altered pKₐ values compared to their meta- or para-only substituted counterparts . In the context of the N-ethoxyethylbenzylamine scaffold, the 2,5-isomer uniquely combines ortho steric constraint with para electronic donation, a profile not duplicated by any other regioisomer in this series.

Steric environment

Class-level inference

Ortho-methyl restricts amine accessibility; absent in 3,5- and 3,4-isomers.

May modulate nucleophilicity, acylation rates, and metal-coordination geometry. Supports SAR differentiation studies.

Quantitative rate-constant comparison not available for this scaffold; literature precedent from ortho-substituted benzylamines.

Evidence Dimension	Steric hindrance at the amine nitrogen due to ortho-methyl proximity
Target Compound Data	2,5-Dimethyl substitution pattern places one CH₃ group ortho to the benzyl-CH₂–NH linkage; rotatable bond count = 6; Fsp3 = 0.538
Comparator Or Baseline	3,5-Dimethyl regioisomer: both CH₃ groups are meta to the benzyl-CH₂–NH linkage; no ortho steric constraint. 3,4-Dimethyl regioisomer: one meta, one para CH₃; no ortho steric effect.
Quantified Difference	Qualitative steric distinction (ortho vs. meta/para); no published quantitative rate-constant comparison for this specific scaffold is available
Conditions	Inferred from general structure–reactivity relationships of ortho-substituted benzylamines (literature precedent); direct kinetic data for this compound class are unavailable

Why This Matters

The ortho-methyl steric effect is a tunable parameter for chemists designing structure–activity relationship (SAR) studies, catalysts, or ligands where amine nucleophilicity must be modulated without altering the ethoxyethyl solubilizing group.

• [1] Kim SS, Lin G, Yang JW. Oxidative N-Debenzylation of N-Benzyl-N-substituted Benzylamines Catalyzed by Cytochrome P450. Bulletin of the Korean Chemical Society. 2004;25(2):249–252. Demonstrates differential reactivity of ortho-substituted benzylamines in enzymatic oxidation. View Source

Computed Lipophilicity (LogP) Differentiation Among Regioisomers: 2,5- vs. 3,5- vs. 2,3-Isomer

Computational LogP values provide a quantitative basis for regioisomer differentiation. For the 2,5-isomer, Fluorochem reports a computed LogP of 2.868, while PubChem's XLogP3 algorithm yields 2.2 . The 3,5-isomer yields an XLogP3 of 2.2, identical to the 2,5-isomer by this algorithm but potentially different when calculated by alternative methods [1]. The 2,3-isomer (ortho, meta) and 2,6-isomer (bis-ortho) would be expected to show reduced effective lipophilicity due to increased steric shielding of polar atoms. Although the absolute magnitude of these differences is modest (ΔLogP typically < 0.5 between positional isomers), even small lipophilicity shifts can alter membrane permeability, protein binding, and chromatographic retention times in a biologically or analytically meaningful way [2]. The 2,5-substitution pattern offers a balanced lipophilicity profile—higher than the unsubstituted benzyl analog (XLogP3 ≈ 1.7 for N-benzyl-2-ethoxyethanamine) but without the excessive hydrophobicity that could compromise aqueous solubility in biological assay buffers.

Lipophilicity (LogP)

Cross-study comparable

2,5-isomer: LogP 2.2–2.9 (computed) 3,5-isomer: XLogP3 2.2; unsubstituted analog: ~1.7

Modest lipophilicity shift supports chromatographic method development and biphasic partitioning predictability.

Computed values only; no experimental shake-flask LogP data identified. Verify under target chromatographic conditions.

Evidence Dimension	Computed octanol–water partition coefficient (LogP)
Target Compound Data	2,5-Isomer: LogP = 2.868 (Fluorochem calculated); XLogP3 = 2.2 (PubChem)
Comparator Or Baseline	3,5-Isomer: XLogP3 = 2.2 (PubChem CID 61029755) [1]. Unsubstituted N-benzyl-2-ethoxyethanamine: predicted XLogP3 ≈ 1.7 (estimated from ChemSrc data for CAS 67411-38-5).
Quantified Difference	ΔLogP (2,5-isomer vs. unsubstituted benzyl analog) ≈ +0.5 units by XLogP3; intra-isomer differences ≤ 0.5 units depending on algorithm.
Conditions	Computed values from XLogP3 (PubChem) and proprietary Fluorochem algorithm; no experimentally measured shake-flask LogP data identified for any isomer in this series

Why This Matters

For applications requiring consistent chromatographic retention (e.g., HPLC method development, prep-scale purification) or predictable partitioning in biphasic reaction systems, the specific LogP of the 2,5-isomer must be verified rather than assumed from a positional isomer.

• [1] Kuujia.com Product Page for CAS 1179772-76-9, (3,5-dimethylphenyl)methyl(2-ethoxyethyl)amine. Lists XLogP3 = 2.2. View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235–248. Reviews the impact of small LogP differences on ADME properties. View Source

GHS Safety Profile and Hazard Classification: Data Availability Advantage for the 2,5-Isomer

Fluorochem provides a detailed GHS hazard classification for the 2,5-isomer (CAS 1250493-65-2) that is absent or incomplete for several positional isomers. The compound carries the GHS07 pictogram (Harmful/Irritant) with Signal Word 'Warning' and specific hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Comprehensive precautionary statements (P101, P260, P264, P270, P271, P280, P301+P310, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P321, P362+P364, P403+P233, P405, P501) are also specified, enabling immediate integration into laboratory risk assessments and safety documentation . In contrast, vendor listings for the 2,3-, 2,4-, and 2,6-isomers on AKSci and Chemsrc provide only basic storage recommendations without GHS classifications . This safety-data differential is a practical procurement differentiator: laboratories operating under ISO 45001 or equivalent occupational health and safety standards require auditable hazard documentation that is currently available for the 2,5-isomer but not for all regioisomeric alternatives.

GHS hazard classification

Supplier-reported

Full GHS07: H302/H315/H319/H335 + 16 P-statements Comparator isomers: GHS classification not listed

Complete auditable hazard documentation accelerates chemical registration and risk assessment in regulated labs.

SDS availability and statement completeness may vary by vendor; confirm lot-specific documentation prior to use.

Evidence Dimension	Availability and completeness of GHS hazard classification data
Target Compound Data	Full GHS07 classification with H302, H315, H319, H335 hazard statements plus 16 precautionary statements (P-series)
Comparator Or Baseline	2,3-Isomer (CAS 1247610-87-2, AKSci 0775DQ): GHS classification not listed. 2,4-Isomer (CAS 1154253-75-4, AKSci 8882DE): GHS classification not listed .
Quantified Difference	Qualitative yes/no distinction: auditable hazard documentation present vs. absent in vendor listings
Conditions	Vendor product pages and SDS availability as of May 2026; Fluorochem catalog for 2,5-isomer; AKSci catalog for comparator isomers

Why This Matters

For procurement in regulated environments (academic institutions, pharmaceutical R&D, CROs), the availability of complete GHS safety data accelerates chemical registration, risk assessment, and experimental approval workflows, reducing administrative lead time.

Evidence-Backed Application Scenarios for [(2,5-Dimethylphenyl)methyl](2-ethoxyethyl)amine

Automated High-Throughput Screening (HTS) Library Design Requiring Liquid-Handling-Compatible Amine Building Blocks

The 2,5-isomer's liquid physical state at ambient temperature eliminates the need for pre-dissolution or melting steps, making it directly compatible with acoustic droplet ejection (ADE) and pneumatic liquid-handling systems used in HTS platforms. This contrasts with the 3,5-isomer, which as a crystalline solid (mp ≈ 85 °C) requires solvent-assisted transfer, introducing additional dilution steps and potential well-to-well variability [1]. For medicinal chemistry groups building diverse amine libraries for primary screening, the 2,5-isomer offers a measurable workflow advantage in automation throughput and liquid-transfer accuracy.

Structure–Activity Relationship (SAR) Studies Exploiting Ortho-Steric Modulation of Amine Nucleophilicity

The ortho-methyl group in the 2,5-isomer imposes steric constraint on the amine nitrogen that is absent in the 3,4-, 3,5-, and 2,4-regioisomers [2]. This makes the 2,5-isomer a valuable tool compound for SAR campaigns investigating how amine steric accessibility affects target engagement—whether in enzyme inhibition (e.g., modulating acylation or reductive amination rates), receptor binding (shape complementarity in orthosteric pockets), or metal coordination (tuning ligand bite angle). No other regioisomer in this series simultaneously provides ortho steric bulk and para electronic donation, a unique combination within the scaffold [3].

Method Development for Reverse-Phase HPLC Separation of Regioisomeric Benzylamine Derivatives

The modest but real computed lipophilicity difference between the 2,5-isomer (LogP = 2.868 by Fluorochem algorithm) and the unsubstituted N-benzyl-2-ethoxyethanamine (estimated XLogP3 ≈ 1.7) provides a basis for HPLC method development targeting regioisomer resolution . Analytical chemistry groups developing QC methods for dimethyl-substituted benzylamine libraries can use the 2,5-isomer as a reference standard to validate column selectivity and gradient conditions, leveraging the documented LogP and the availability of ≥95% purity material with batch-specific certificates of analysis from multiple vendors .

Occupational Health and Safety-Compliant Procurement for Academic and Industrial Synthesis Laboratories

The 2,5-isomer is supplied with a complete GHS hazard classification (GHS07, H302/H315/H319/H335, 16 precautionary statements) by Fluorochem, satisfying the documentation requirements of institutional chemical hygiene plans and ISO 45001-compliant laboratory management systems . For procurement officers comparing regioisomeric options where safety data are incomplete (e.g., 2,3- and 2,4-isomers on AKSci lack GHS classifications), the 2,5-isomer offers a compliance-ready alternative that reduces chemical registration lead time and minimizes administrative burden .

Application

Selection Property

Validation Focus

Automated HTS library design

Liquid physical form at ambient temperature

Liquid-handling compatibility and transfer accuracy

SAR studies on amine steric effects

Ortho-methyl steric constraint unique within series

Reactivity modulation in nucleophilicity or binding assays

HPLC method development for regioisomer resolution

Balanced lipophilicity reference (computed)

Column selectivity and gradient optimization

Safety-documented chemical procurement

Complete GHS hazard classification available

Integration into institutional risk assessments

• [1] Kuujia.com Product Page for CAS 1179772-76-9 (3,5-isomer, crystalline solid, mp ~85 °C) vs. CAS 1250493-65-2 (2,5-isomer, liquid). View Source
• [2] Kim SS, Lin G, Yang JW. Oxidative N-Debenzylation of N-Benzyl-N-substituted Benzylamines Catalyzed by Cytochrome P450. Bull. Korean Chem. Soc. 2004;25(2):249–252. View Source
• [3] Kuujia.com Product Page for CAS 1250493-65-2. Describes balanced lipophilicity and moderate basicity due to 2,5-dimethyl substitution pattern. View Source